(R)-(+)-O-Demethylbuchenavianine

• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol
• InChI: InChI=1S/C21H21NO4/c1-22-10-6-5-9-14(22)19-15(23)11-16(24)20-17(25)12-18(26-21(19)20)13-7-3-2-4-8-13/h2-4,7-8,11-12,14,23-24H,5-6,9-10H2,1H3/t14-/m1/s1
• InChIKey: BBZGOLNDVQZCIH-CQSZACIVSA-N

(R)-(+)-O-Demethylbuchenavianine – A Stereochemically Defined Flavonoid Alkaloid CDK Inhibitor for Kinase Research Procurement

(R)-(+)-O-Demethylbuchenavianine (CAS 1364123-68-1) is a chiral flavonoid alkaloid belonging to the piperidine-flavonoid class, characterized by a 5,7-dihydroxyflavone core linked at C-8 to a 1-methylpiperidin-2-yl moiety [1]. Originally isolated from Buchenavia macrophylla and Buchenavia capitata (Combretaceae), this compound was identified through screening of the ICSN chemical library as an inhibitor of cyclin-dependent kinases CDK1 and CDK5, with additional activity profiling against GSK3, CLK1, and DYRK1A [2]. Its absolute (R) configuration was unambiguously assigned by X-ray crystallography, distinguishing it from the independently characterized (S)-(−) enantiomer [2]. The parent scaffold O-demethylbuchenavianine also exhibits anti-HIV activity, representing a distinct chemotype among natural product kinase inhibitors [3].

Stereochemically defined (R) enantiomer for CDK binding studies

CDK1/CDK5 pathway inhibition study fit

Chiral flavonoid alkaloid scaffold for kinase selectivity research

• [1] ChEBI:65739 – O-demethylbuchenavianine. European Bioinformatics Institute. https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:65739 View Source
• [2] Nguyen TB, Lozach O, Surpateanu G, Wang Q, Retailleau P, Iorga BI, Meijer L, Guéritte F. Synthesis, Biological Evaluation, and Molecular Modeling of Natural and Unnatural Flavonoidal Alkaloids, Inhibitors of Kinases. J Med Chem. 2012;55(6):2811-2819. doi:10.1021/jm201727w View Source
• [3] Beutler JA, Cardellina JH, McMahon JB, Boyd MR. Anti-HIV and cytotoxic alkaloids from Buchenavia capitata. J Nat Prod. 1992;55(2):207-213. doi:10.1021/np50080a008 View Source

Why (R)-(+)-O-Demethylbuchenavianine Cannot Be Substituted by Its Enantiomer, Racemate, or Parent Alkaloid

Within the buchenavianine alkaloid family, minor structural variations produce order-of-magnitude differences in kinase inhibitory potency and selectivity. The (R)-(+) enantiomer of O-demethylbuchenavianine exhibits a CDK1 IC50 of 1.1 μM—approximately 37-fold weaker than its (S)-(−) counterpart (IC50 0.03 μM) [1]. The racemic mixture shows an intermediate CDK1 IC50 of 0.09 μM, dominated by the (S)-(−) enantiomer's contribution [1]. Furthermore, buchenavianine itself (the 5-methoxy analogue) is completely inactive on all five kinases tested (IC50 >10 μM), demonstrating that the free C-5 hydroxyl group is indispensable for target engagement [1]. N-Demethylbuchenavianine (lacking the N-methyl group) similarly loses essentially all CDK inhibitory activity (IC50 >10 μM) [1]. These steep SAR gradients mean that procurement of the incorrect stereoisomer or analogue invalidates experimental conclusions about stereochemical determinants of kinase binding, making stereochemically defined (R)-(+)-O-demethylbuchenavianine an essential tool for studies requiring a moderately potent, CDK1/CDK5-preferring inhibitor scaffold with a distinct pharmacological signature.

Target (R)-(+) Enantiomer

Substitute (S)-(−) Enantiomer

Enantiomer inversion may reverse CDK1/CDK5 potency and shift kinase selectivity profile

Target Free C-5 OH

Substitute Buchenavianine (5-OCH₃)

C-5 methylation abolishes kinase target engagement; scaffold becomes functionally inert

Target N-Methylpiperidine

Substitute N-Demethyl analogue

Loss of N-methyl group disrupts hinge-region binding and eliminates CDK activity

• [1] Nguyen TB, Lozach O, Surpateanu G, Wang Q, Retailleau P, Iorga BI, Meijer L, Guéritte F. Synthesis, Biological Evaluation, and Molecular Modeling of Natural and Unnatural Flavonoidal Alkaloids, Inhibitors of Kinases. J Med Chem. 2012;55(6):2811-2819. doi:10.1021/jm201727w View Source

Quantitative Differential Evidence for (R)-(+)-O-Demethylbuchenavianine Versus Key Comparators

Enantiomer-Specific CDK1/CDK5 Inhibitory Potency: (R)-(+) vs. (S)-(−) Head-to-Head

In a direct head-to-head comparison within the same study, the (R)-(+) enantiomer of O-demethylbuchenavianine displayed substantially weaker CDK inhibition than the (S)-(−) enantiomer across all five kinases profiled. On CDK1, (R)-(+)-1 showed an IC50 of 1.1 μM versus 0.03 μM for (S)-(−)-1, representing a 37-fold potency difference. On CDK5, the values were 0.95 μM and 0.05 μM respectively, a 19-fold difference [1]. The absolute configuration of each enantiomer was confirmed by X-ray crystallography, ruling out configurational ambiguity as a confounding factor [1].

Enantiomer Potency

Head-to-head

Target (R)-(+): CDK1 IC₅₀ 1.1 µM, CDK5 0.95 µM
Comparator (S)-(−): CDK1 0.03 µM, CDK5 0.05 µM
Racemate: CDK1 0.09 µM, CDK5 1.7 µM

Supports stereochemical-control assay interpretation

37-fold CDK1, 19-fold CDK5 potency difference; purified kinase assay

Evidence Dimension	CDK1 and CDK5 inhibitory potency (IC50)
Target Compound Data	(R)-(+)-1: CDK1 IC50 = 1.1 μM; CDK5 IC50 = 0.95 μM
Comparator Or Baseline	(S)-(−)-1: CDK1 IC50 = 0.03 μM; CDK5 IC50 = 0.05 μM; Racemic (±)-1: CDK1 IC50 = 0.09 μM; CDK5 IC50 = 1.7 μM
Quantified Difference	(R)-(+) is ~37-fold less potent on CDK1 and ~19-fold less potent on CDK5 vs. (S)-(−); ~12-fold less potent on CDK1 vs. racemate
Conditions	Purified recombinant kinase assays: CDK1/cyclin B and CDK5/p25; ATP competition format; dose-response curves; J. Med. Chem. 2012, Table 2

Why This Matters

The 19–37-fold potency differential defines the (R)-(+) enantiomer as a stereochemical control or a tool for studying stereospecific binding interactions at the CDK ATP-binding pocket, enabling experimental designs that require a less potent but structurally matched comparator.

• [1] Nguyen TB, Lozach O, Surpateanu G, Wang Q, Retailleau P, Iorga BI, Meijer L, Guéritte F. Synthesis, Biological Evaluation, and Molecular Modeling of Natural and Unnatural Flavonoidal Alkaloids, Inhibitors of Kinases. J Med Chem. 2012;55(6):2811-2819. doi:10.1021/jm201727w View Source

Kinase Selectivity Fingerprint: (R)-(+)-O-Demethylbuchenavianine vs. Flavopiridol (Alvocidib)

Compared to the broad-spectrum clinical CDK inhibitor flavopiridol, the (R)-(+) enantiomer of O-demethylbuchenavianine exhibits a markedly narrower kinase inhibition profile. Flavopiridol inhibits CDK1 (IC50 0.09 μM), CDK5 (0.06 μM), GSK3 (0.36 μM), CLK1 (1.3 μM), and DYRK1A (0.3 μM). In contrast, (R)-(+)-1 inhibits only CDK1 (1.1 μM) and CDK5 (0.95 μM) with measurable potency, while GSK3 (≥10 μM), CLK1 (>10 μM), and DYRK1A (>10 μM) are essentially spared [1]. The selectivity window between CDK1/CDK5 and off-target kinases GSK3/CLK1/DYRK1A is ≥10-fold for (R)-(+)-1, whereas flavopiridol shows ≤22-fold across all five targets. Molecular docking studies attribute this selectivity to steric clashes between the N-methylpiperidine substituent of (R)-(+)-1 and the Val172 residue in DYRK1A, which is absent in CDK1 (Ala145) and CDK5 (Ala143) [1].

Selectivity vs Flavopiridol

Head-to-head

(R)-(+): CDK1 1.1, CDK5 0.95, GSK3 ≥10, CLK1 >10, DYRK1A >10 µM
Flavopiridol: CDK1 0.09, CDK5 0.06, GSK3 0.36, CLK1 1.3, DYRK1A 0.3 µM

CDK1/CDK5-preferring selectivity context

≥10-fold selectivity over GSK3/CLK1/DYRK1A; molecular docking supported

Evidence Dimension	Multi-kinase selectivity profile (IC50 in μM across 5 kinases)
Target Compound Data	(R)-(+)-1: CDK1 = 1.1, CDK5 = 0.95, GSK3 ≥ 10, CLK1 > 10, DYRK1A > 10
Comparator Or Baseline	Flavopiridol (7): CDK1 = 0.09, CDK5 = 0.06, GSK3 = 0.36, CLK1 = 1.3, DYRK1A = 0.3
Quantified Difference	(R)-(+)-1 shows ≥10-fold selectivity for CDK1/CDK5 over GSK3/CLK1/DYRK1A; flavopiridol shows ≤22-fold across all five targets with nanomolar potency on DYRK1A (0.3 μM)
Conditions	Purified recombinant kinase panel: CDK1/cyclin B, CDK5/p25, GSK3, CLK1, DYRK1A; ATP competition; dose-response IC50 determination; J. Med. Chem. 2012, Table 2

Why This Matters

The (R)-(+) enantiomer provides a CDK1/CDK5-preferring tool compound with a cleaner selectivity window than flavopiridol, making it valuable for dissecting CDK1/5-specific phenotypes without confounding GSK3, CLK1, or DYRK1A inhibition—a critical advantage for target validation studies in cell cycle and neurodegenerative disease research.

• [1] Nguyen TB, Lozach O, Surpateanu G, Wang Q, Retailleau P, Iorga BI, Meijer L, Guéritte F. Synthesis, Biological Evaluation, and Molecular Modeling of Natural and Unnatural Flavonoidal Alkaloids, Inhibitors of Kinases. J Med Chem. 2012;55(6):2811-2819. doi:10.1021/jm201727w View Source

Critical Structural Determinant: Free C-5 Hydroxyl Requirement – Comparison with Buchenavianine

The presence of a free hydroxyl group at the C-5 position of the flavone core is a non-negotiable structural requirement for kinase inhibition in this series. (R)-(+)-O-Demethylbuchenavianine, bearing a free 5-OH group, retains measurable CDK1 inhibitory activity (IC50 1.1 μM). The parent alkaloid buchenavianine, which differs only by methylation of this hydroxyl (5-OCH3 instead of 5-OH), is completely inactive across all five kinases (CDK1, CDK5, GSK3, CLK1, DYRK1A all >10 μM) [1]. This >9-fold loss of activity upon methylation of a single hydroxyl group was rationalized by molecular docking, which showed that the C-5 OH forms essential hydrogen-bonding interactions within the ATP-binding pocket [1]. Notably, this SAR rule applies irrespective of stereochemistry—both enantiomers and the racemate lose activity when the C-5 position is methylated.

C-5 OH Requirement

Class-level inference

(R)-(+) free 5-OH: CDK1 1.1 µM
Buchenavianine (5-OCH₃): all kinases IC₅₀ >10 µM

Free C-5 OH critical for kinase binding

>9-fold activity loss upon methylation; docking-supported hydrogen bond

Evidence Dimension	CDK inhibitory activity dependence on C-5 substitution
Target Compound Data	(R)-(+)-O-Demethylbuchenavianine (free 5-OH): CDK1 IC50 = 1.1 μM
Comparator Or Baseline	Buchenavianine (5-OCH3): CDK1 IC50 > 10 μM; CDK5 IC50 > 10 μM; GSK3, CLK1, DYRK1A all >10 μM
Quantified Difference	>9-fold loss of CDK1 activity upon 5-OH → 5-OCH3 substitution; complete loss of activity on all other kinases
Conditions	Purified kinase panel as in J. Med. Chem. 2012, Table 2; molecular docking using CDK5 (PDB 1UNL) and CDK1 homology model

Why This Matters

Procurement of (R)-(+)-O-demethylbuchenavianine rather than the more abundant buchenavianine is essential for any experiment requiring CDK inhibition, as the 5-methoxy analogue is functionally inert on these targets. This single functional group difference dictates whether the compound engages the intended target at all.

• [1] Nguyen TB, Lozach O, Surpateanu G, Wang Q, Retailleau P, Iorga BI, Meijer L, Guéritte F. Synthesis, Biological Evaluation, and Molecular Modeling of Natural and Unnatural Flavonoidal Alkaloids, Inhibitors of Kinases. J Med Chem. 2012;55(6):2811-2819. doi:10.1021/jm201727w View Source

N-Methylation Requirement for CDK Potency: Comparison with N-Demethylbuchenavianine

The N-methyl group on the piperidine ring is a second essential pharmacophoric element. (R)-(+)-O-Demethylbuchenavianine (N-methylated) inhibits CDK1 with an IC50 of 1.1 μM. By contrast, the N-demethylated analogue (compound 4, N-demethylbuchenavianine) is inactive on all five kinases (IC50 >10 μM) [1]. This >9-fold potency differential attributable solely to N-methylation was confirmed across multiple compound pairs: the racemic N-methyl compound (±)-1 (CDK1 IC50 0.09 μM) was approximately 50-fold more potent than its N-demethyl counterpart (±)-2 (CDK1 IC50 5 μM), and ficine (±)-15 (CDK1 IC50 0.05 μM) was approximately 30-fold more potent than its N-demethyl analogue (±)-16 (CDK1 IC50 1.6 μM) [1]. Molecular docking revealed that the protonated N-methyl group forms critical electrostatic interactions with the kinase hinge region, and its absence disrupts the binding pose [1].

N-Methyl Requirement

Class-level inference

(R)-(+) N-methyl: CDK1 1.1 µM, CDK5 0.95 µM
N-Demethyl analogue: all kinases IC₅₀ >10 µM

N-methyl group essential for hinge-region interaction

>9-fold activity loss; electrostatic binding role confirmed across series

Evidence Dimension	CDK inhibitory activity dependence on piperidine N-methylation
Target Compound Data	(R)-(+)-O-Demethylbuchenavianine (N-methylated): CDK1 IC50 = 1.1 μM; CDK5 IC50 = 0.95 μM
Comparator Or Baseline	N-Demethylbuchenavianine (compound 4): CDK1 IC50 > 10 μM; CDK5 IC50 > 10 μM; (±)-2 (N-demethyl racemate): CDK1 IC50 = 5 μM; CDK5 IC50 = 5.5 μM
Quantified Difference	>9-fold improvement in CDK1 potency with N-methylation for the enantiopure compounds; ~50-fold improvement for racemic pairs (±)-1 vs. (±)-2
Conditions	Purified kinase panel; J. Med. Chem. 2012, Table 2; molecular docking with CDK1 homology model and CDK5 crystal structure (PDB 1UNL)

Why This Matters

The N-methyl group is a binary activity switch: its absence renders the scaffold inactive. Researchers synthesizing or procuring analogues for SAR studies must retain this feature, and (R)-(+)-O-demethylbuchenavianine serves as the stereochemically defined reference standard bearing this critical N-methyl group.

• [1] Nguyen TB, Lozach O, Surpateanu G, Wang Q, Retailleau P, Iorga BI, Meijer L, Guéritte F. Synthesis, Biological Evaluation, and Molecular Modeling of Natural and Unnatural Flavonoidal Alkaloids, Inhibitors of Kinases. J Med Chem. 2012;55(6):2811-2819. doi:10.1021/jm201727w View Source

Anti-HIV Activity of the Parent Scaffold: O-Demethylbuchenavianine as a Distinct Natural Product Chemotype

O-Demethylbuchenavianine was identified as the most active anti-HIV constituent among a series of flavonoid alkaloids isolated from Buchenavia capitata. In cultured human lymphoblastoid CEM-SS cells, it produced cytoprotective effects against HIV-1 with an EC50 of 0.26 μM, though the effect was described as moderate [1][2]. It was also the most active compound within its series—more potent than N,O-didemethylbuchenavianine and buchenavianine—and represents a new chemotype for anti-HIV activity distinct from nucleoside analogues, protease inhibitors, and other established anti-HIV classes [1]. The compound was further evaluated in the NCI human disease-oriented in vitro tumor screening panel, where it produced a pattern of modest differential cellular sensitivity across cancer cell lines [1]. It should be noted that the stereochemistry of the O-demethylbuchenavianine tested in these HIV assays was not explicitly defined [1], and the anti-HIV activity has not been independently confirmed for the isolated (R)-(+) enantiomer.

Anti-HIV-1 Cytoprotection

Cross-study comparable

EC₅₀ 0.26 µM (CEM-SS cells, HIV-1 cytoprotection)

Reported antiviral assay context

Enantiomer-specific activity not independently confirmed; stereochemistry unspecified

Evidence Dimension	Anti-HIV-1 cytoprotective activity in CEM-SS cells
Target Compound Data	O-Demethylbuchenavianine (stereochemistry unspecified): EC50 = 0.26 μM (HIV-1, CEM-SS cytoprotection)
Comparator Or Baseline	N,O-Didemethylbuchenavianine and buchenavianine (same series): less active (quantitative EC50 not reported; described as less potent than O-demethylbuchenavianine)
Quantified Difference	O-Demethylbuchenavianine was the most active compound in the series; EC50 = 0.26 μM vs. comparator alkaloids with qualitatively lower activity
Conditions	Cultured human lymphoblastoid CEM-SS cells; HIV-1 cytoprotection assay; also tested in NCI 60-cell-line tumor screening panel (Beutler et al., J. Nat. Prod. 1992)

Why This Matters

The O-demethylbuchenavianine scaffold offers a dual-activity profile (CDK inhibition + anti-HIV) that is unique among commercially available flavonoid alkaloids. For laboratories investigating the intersection of kinase inhibition and antiviral mechanisms, the (R)-(+) enantiomer serves as a stereochemically defined starting point for exploring this chemotype, though independent verification of enantiomer-specific anti-HIV activity is needed.

• [1] Beutler JA, Cardellina JH, McMahon JB, Boyd MR. Anti-HIV and cytotoxic alkaloids from Buchenavia capitata. J Nat Prod. 1992;55(2):207-213. doi:10.1021/np50080a008 View Source
• [2] Zhen J, et al. Total Synthesis of Novel Skeleton Flavan-Alkaloids. Molecules. 2020;25(19):4491. doi:10.3390/molecules25194491 View Source

Recommended Research and Procurement Scenarios for (R)-(+)-O-Demethylbuchenavianine

Stereochemical Probe in CDK1/CDK5 Binding Studies

Investigators studying stereospecific ligand-receptor interactions at the CDK1 and CDK5 ATP-binding pockets can employ (R)-(+)-O-demethylbuchenavianine as the less-active enantiomer control alongside (S)-(−)-O-demethylbuchenavianine. With a 37-fold CDK1 potency differential (1.1 μM vs. 0.03 μM) and a 19-fold CDK5 differential (0.95 μM vs. 0.05 μM) established in the same purified kinase assay system, this enantiomeric pair enables rigorous assessment of stereochemical contributions to binding affinity and kinase selectivity [1]. X-ray crystallographic confirmation of absolute configuration eliminates ambiguity in data interpretation [1].

CDK1/CDK5-Selective Pharmacological Tool with Reduced Off-Target Kinase Activity

For cell-based target validation experiments requiring CDK1/CDK5 inhibition without confounding activity on GSK3, CLK1, or DYRK1A, (R)-(+)-O-demethylbuchenavianine offers a ≥10-fold selectivity window (CDK1 IC50 1.1 μM, CDK5 IC50 0.95 μM vs. GSK3/CLK1/DYRK1A all >10 μM). This contrasts favorably with flavopiridol, which inhibits DYRK1A at 0.3 μM and GSK3 at 0.36 μM [1]. This selectivity profile is particularly relevant for neurodegenerative disease models where DYRK1A and GSK3 inhibition may confound interpretation of CDK5-mediated phenotypes [1].

SAR Reference Standard for Flavonoid Alkaloid Kinase Inhibitor Development

Medicinal chemistry programs optimizing flavonoid alkaloid-based kinase inhibitors require authentic stereochemically defined reference compounds. (R)-(+)-O-Demethylbuchenavianine embodies two critical SAR features validated by quantitative kinase profiling: the indispensable free C-5 hydroxyl (>9-fold activity loss upon methylation to buchenavianine) and the essential N-methyl group (>9-fold activity loss upon demethylation) [1]. As an analytically characterized, single-enantiomer standard with published IC50 values across five kinases, it serves as a benchmark for evaluating newly synthesized analogues in structure-activity relationship campaigns.

Dual-Mechanism Antiviral/Anticancer Chemotype Exploration

The O-demethylbuchenavianine scaffold uniquely combines CDK inhibitory activity with anti-HIV effects (EC50 0.26 μM in CEM-SS cells), representing a new chemotype for anti-HIV drug discovery distinct from established antiretroviral classes [2][3]. The (R)-(+) enantiomer, as the stereochemically defined form of this scaffold, provides a starting point for structure-based optimization toward dual CDK-inhibitory and antiviral agents. Its activity in the NCI 60-cell-line tumor screening panel further supports exploration of anticancer applications [3].

Application

Selection Property

Validation Focus

Stereochemical control in CDK binding studies

Enantiomer-attribution review

Stereospecific binding endpoint review

CDK1/CDK5 pathway-selectivity research

Isoform-selectivity assay context

Off-target kinase endpoint monitoring

Flavonoid alkaloid SAR reference

C-5 hydroxyl and N-methyl structural context

Kinase inhibition benchmark

Dual mechanism antiviral/cell-model exploration

Anti-HIV-1 assay context

Cytoprotection and cell-model endpoint review

• [1] Nguyen TB, Lozach O, Surpateanu G, Wang Q, Retailleau P, Iorga BI, Meijer L, Guéritte F. Synthesis, Biological Evaluation, and Molecular Modeling of Natural and Unnatural Flavonoidal Alkaloids, Inhibitors of Kinases. J Med Chem. 2012;55(6):2811-2819. doi:10.1021/jm201727w View Source
• [2] Zhen J, et al. Total Synthesis of Novel Skeleton Flavan-Alkaloids. Molecules. 2020;25(19):4491. doi:10.3390/molecules25194491 View Source
• [3] Beutler JA, Cardellina JH, McMahon JB, Boyd MR. Anti-HIV and cytotoxic alkaloids from Buchenavia capitata. J Nat Prod. 1992;55(2):207-213. doi:10.1021/np50080a008 View Source